2-({5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}thio)-N-(5-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(5-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H16N4O3S2/c1-10-4-3-5-12(6-10)22-8-14-19-20-16(23-14)24-9-13(21)18-15-17-7-11(2)25-15/h3-7H,8-9H2,1-2H3,(H,17,18,21)
• InChI Key: WKNYVTZSGCJHKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC2=NN=C(O2)SCC(=O)NC3=NC=C(S3)C
• Molecular Formula: C16H16N4O3S2
• DSSTOX Substance ID: DTXSID001322938
• Molecular Weight: 376.5 g/mol
• Solubility: 1.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 444286-87-7

Description

The compound contains several functional groups including a 1,3,4-oxadiazole ring, a thiazole ring, a thioether linkage, and an acetamide group. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through cyclization reactions or coupling reactions. For example, 1,3,4-oxadiazoles can be synthesized by the reaction of carboxylic acids with amidoximes.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the 1,3,4-oxadiazole and thiazole rings would likely contribute to the rigidity of the molecule, while the thioether and acetamide groups could potentially participate in hydrogen bonding interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the thioether group might be susceptible to oxidation, while the acetamide group could potentially undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the acetamide could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, if it were a drug, it might interact with a specific protein or enzyme to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. These properties are typically determined through experimental testing.

Future Directions

Future research on this compound could involve exploring its potential applications, optimizing its synthesis, studying its reactivity, or investigating its mechanism of action.